[3-(4-Propan-2-ylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine

• IUPAC Name: [3-(4-propan-2-ylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine
• InChI: InChI=1S/C15H21N/c1-11(2)12-3-5-13(6-4-12)15-7-14(8-15,9-15)10-16/h3-6,11H,7-10,16H2,1-2H3
• InChI Key: ODFJSVVDXVCDRO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C23CC(C2)(C3)CN
• Molecular Formula: C15H21N
• Molecular Weight: 215.33 g/mol

Description

[3-(4-Propan-2-ylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine, also known as IBPM, is a synthetic compound that has been studied for its potential applications in scientific research. IBPM belongs to the class of compounds known as phenylcyclohexylamines, which also includes drugs such as ketamine and phencyclidine. IBPM has been found to have unique properties that make it a promising candidate for use in various research applications.

Mechanism Of Action

The mechanism of action of [3-(4-Propan-2-ylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine involves its interaction with the NMDA receptor in the brain. This receptor plays a key role in the regulation of synaptic plasticity, which is the ability of neurons to change and adapt in response to stimuli. [3-(4-Propan-2-ylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine has been found to bind to a specific site on the NMDA receptor, known as the PCP site, which is also the site of action for other phenylcyclohexylamines such as ketamine and phencyclidine.

Biochemical And Physiological Effects

[3-(4-Propan-2-ylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine has been found to produce a range of biochemical and physiological effects in animal models. These effects include alterations in neurotransmitter release, changes in synaptic plasticity, and alterations in brain activity. [3-(4-Propan-2-ylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine has also been found to produce analgesic effects in animal models, suggesting that it may have potential applications in the treatment of pain.

Advantages And Limitations For Lab Experiments

[3-(4-Propan-2-ylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine has several advantages as a research tool. It has been found to have unique properties that make it a promising candidate for use in various research applications. However, there are also limitations to its use. [3-(4-Propan-2-ylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine is a synthetic compound that has not been extensively studied in humans, and its safety and toxicity profile are not well understood. Additionally, [3-(4-Propan-2-ylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine is a controlled substance in many countries, which may limit its availability for research purposes.

Future Directions

There are several future directions for research on [3-(4-Propan-2-ylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine. One area of research involves the study of its potential applications in the treatment of pain. [3-(4-Propan-2-ylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine has been found to produce analgesic effects in animal models, and further research is needed to determine its potential as a pain medication. Another area of research involves the study of its effects on brain activity and its potential applications in the treatment of psychiatric disorders such as depression and anxiety. Overall, [3-(4-Propan-2-ylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine is a promising compound that has the potential to advance our understanding of the brain and its functions.

Synthesis Methods

The synthesis of [3-(4-Propan-2-ylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine involves a multi-step process that has been described in detail in scientific literature. One method involves the reaction of 1-bicyclo[1.1.1]pentan-1-amine with 4-bromo-2-propan-2-ylphenol in the presence of a palladium catalyst. This reaction results in the formation of the intermediate compound 3-(4-bromo-2-propan-2-ylphenyl)-1-bicyclo[1.1.1]pentan-1-amine, which is then reacted with sodium borohydride to yield [3-(4-Propan-2-ylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine.

Scientific Research Applications

[3-(4-Propan-2-ylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine has been studied for its potential applications in scientific research, particularly in the fields of neuroscience and pharmacology. One area of research involves the study of [3-(4-Propan-2-ylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine's mechanism of action and its effects on the brain. [3-(4-Propan-2-ylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine has been found to interact with a specific type of receptor in the brain known as the N-methyl-D-aspartate (NMDA) receptor. This interaction has been shown to produce a range of effects on brain activity, including alterations in synaptic plasticity and changes in neurotransmitter release.